2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride

• IUPAC Name: 2-piperidin-1-ylethyl 4-bromobenzoate;hydrochloride
• InChI: InChI=1S/C14H18BrNO2.ClH/c15-13-6-4-12(5-7-13)14(17)18-11-10-16-8-2-1-3-9-16;/h4-7H,1-3,8-11H2;1H
• InChI Key: JQCSWVUFKAMQBA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CCOC(=O)C2=CC=C(C=C2)Br.Cl
• Molecular Formula: C14H19BrClNO2
• Molecular Weight: 348.66 g/mol

Description

2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride, also known as PBEB, is a chemical compound with a molecular formula C14H18BrNO2·HCl. PBEB is a potent inhibitor of acetylcholinesterase, which is an enzyme responsible for breaking down acetylcholine in the body. This compound has been widely studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease.

Mechanism of Action

2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride acts as an acetylcholinesterase inhibitor, which means that it prevents the breakdown of acetylcholine in the body. Acetylcholine is a neurotransmitter that plays a critical role in cognitive function and memory. By inhibiting the breakdown of acetylcholine, 2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride increases the levels of this neurotransmitter in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride has been shown to have a number of biochemical and physiological effects, including improving cognitive function and memory, protecting dopaminergic neurons, and reducing oxidative stress. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride is its potent acetylcholinesterase inhibitory activity, which makes it a promising candidate for the treatment of neurological disorders. However, one of the limitations of 2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride. One potential direction is to investigate its potential use in the treatment of other neurological disorders, such as Huntington's disease or multiple sclerosis. Another potential direction is to explore the use of 2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride in combination with other drugs or therapies, in order to enhance its neuroprotective effects. Finally, further research is needed to better understand the mechanisms underlying 2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride's neuroprotective effects and to identify potential side effects or limitations of its use.

Synthesis Methods

2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride can be synthesized through a multi-step process involving the reaction of piperidine, ethyl 4-bromobenzoate, and hydrochloric acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

2-(1-piperidinyl)ethyl 4-bromobenzoate hydrochloride has been extensively studied for its potential use in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease, and to protect dopaminergic neurons in animal models of Parkinson's disease.